2-Chloro-5-ethyl-3-methylpyridine

• Molecular Formula: C8H10ClN
• Molecular Weight: 155.62 g/mol
• IUPAC Name: 2-chloro-5-ethyl-3-methylpyridine
• InChI: InChI=1S/C8H10ClN/c1-3-7-4-6(2)8(9)10-5-7/h4-5H,3H2,1-2H3
• InChI Key: SQTOQUJZHCEURC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C(=C1)C)Cl

Description

The molecule consists of a pyridine ring substituted with a chlorine atom at position 2, an ethyl group at position 5, and a methyl group at position 3. Such substitutions influence its electronic, steric, and physicochemical properties, making it relevant for applications in pharmaceuticals, agrochemicals, or organic synthesis. Below, we compare this compound with structurally similar pyridine derivatives documented in the literature.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridine Derivatives

Substituent Effects on Reactivity and Properties

Electron-Withdrawing vs. Electron-Donating Groups

• 2-Chloro-5-methyl-3-nitropyridine (): The nitro group at position 3 is strongly electron-withdrawing, directing electrophilic substitution to specific ring positions and increasing reactivity in reduction reactions.

• 2-Chloro-3-methoxy-5-methylpyridine ():

  • The methoxy group at position 3 is electron-donating via resonance, enhancing ring electron density. This contrasts with the methyl group in the target compound, which donates electrons inductively but lacks resonance effects .

Steric and Hydrophobic Effects

• 2-Chloro-5-(2,3-dimethylphenyl)-3-methylpyridine (): The bulky 2,3-dimethylphenyl group at position 5 introduces significant steric hindrance and hydrophobicity.

• 2-Chloro-5-methyl-3-((trimethylsilyl)ethynyl)pyridine ():

  • The trimethylsilyl ethynyl group at position 3 is sterically demanding and silicon-stabilized, enabling cross-coupling reactions. The methyl group in the target compound lacks such reactivity, favoring stability over functionalization .

Halogen and Functional Group Variations

Chlorine vs. Iodine Substituents

• 2-Chloro-5-iodopyridine ():
  • Iodine at position 5 participates in Ullmann-type coupling reactions due to its polarizable nature. The ethyl group in the target compound may instead facilitate alkylation or hydrogenation reactions .

Carbonyl Chloride vs. Methyl Groups

• 5-Chloro-2-methylpyridine-3-carbonyl chloride ():
  • The reactive carbonyl chloride group at position 3 enables nucleophilic acyl substitution. The methyl group in the target compound lacks this reactivity, reducing its utility in forming amides or esters .

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Notable Properties
2-Chloro-5-ethyl-3-methylpyridine	169.63 (theoretical)	Cl (C2), C₂H₅ (C5), CH₃ (C3)	N/A	Moderate lipophilicity, stable under ambient conditions
2-Chloro-5-iodopyridine	239.44	Cl (C2), I (C5)	99	High density, halogen bonding capability
2-Chloro-5-methyl-3-nitropyridine	172.57	Cl (C2), NO₂ (C3), CH₃ (C5)	N/A	Reactive nitro group, prone to reduction
2-Chloro-3-methoxy-5-methylpyridine	157.60	Cl (C2), OCH₃ (C3), CH₃ (C5)	N/A	Enhanced solubility in polar solvents

Preparation Methods

Reaction Mechanism and Substrate Preparation

The synthesis begins with the dihalo compound 2-oxo-5-methyl-5,6-dichloropiperidine (Formula I), which undergoes simultaneous dehydrohalogenation and chlorination in the presence of excess phosphorus oxychloride (POCl₃) or phosgene. The process eliminates the need for isolating intermediate pyridine derivatives, streamlining production. The dihalo precursor is synthesized via chlorination of 5-methyl-3,4-dihydro-2(1H)-pyridone using chlorine gas in a halogenated aromatic solvent such as 1,2,4-trichlorobenzene.

Optimization of Reaction Conditions

Key parameters include:

• Solvent selection : High-boiling solvents like 1,2,4-trichlorobenzene (b.p. 213–214°C) prevent premature volatilization of reagents and ensure reaction completion.

• Chlorinating agent stoichiometry : A 50–70% molar excess of POCl₃ relative to the dihalo compound maximizes yield by driving the reaction to completion.

• Temperature and time : Heating to 120°C for 6–8 hours achieves optimal conversion, with shorter durations leading to incomplete reactions.

Table 1: Representative Reaction Conditions for Method 1

Parameter	Value
Substrate	2-oxo-5-methyl-5,6-dichloropiperidine
Chlorinating Agent	POCl₃ (50–70% excess)
Solvent	1,2,4-Trichlorobenzene
Temperature	120°C
Reaction Time	6–8 hours
Yield	75–85% (crude)

Workup and Purification

The crude product is isolated by quenching the reaction mixture with aqueous alkali (e.g., NaOH) to neutralize excess POCl₃, followed by extraction with methylene chloride. Fractional distillation under reduced pressure separates 2-chloro-5-ethyl-3-methylpyridine from byproducts such as 2-chloro-3-methylpyridine , which forms due to competing chlorination pathways.

Chlorination of Pyridine-N-Oxide Precursors

Substrate Synthesis and Reaction Design

This method utilizes 3-methyl-pyridine-1-oxide as the starting material, which undergoes chlorination with reagents like dichloromethylene-dimethylimmonium chloride or phosgene in the presence of a base (e.g., triethylamine). The reaction proceeds via nucleophilic attack at the pyridine’s α-position, followed by elimination of the oxide group to install the chlorine atom.

Critical Process Variables

• Base selection : Triethylamine scavenges HCl, preventing side reactions and improving regioselectivity.

• Solvent compatibility : Dichloromethane or chlorobenzene ensures homogeneity and facilitates temperature control.

• Stoichiometric balance : A 2:1 molar ratio of chlorinating agent to pyridine-N-oxide minimizes dimerization byproducts.

Table 2: Representative Reaction Conditions for Method 2

Parameter	Value
Substrate	3-methyl-pyridine-1-oxide
Chlorinating Agent	Dichloromethylene-dimethylimmonium chloride
Base	Triethylamine
Solvent	Dichloromethane
Temperature	20–30°C
Reaction Time	1–2 hours
Yield	60–70% (crude)

Byproduct Formation and Mitigation

The primary challenge is the formation of 2-chloro-3-methylpyridine (10–15% of crude product), attributed to competing chlorination at the γ-position. Purification via fractional distillation or silica gel chromatography isolates the desired isomer, though this adds complexity to large-scale production.

Comparative Analysis of Synthetic Methods

Efficiency and Scalability

• Method 1 offers higher crude yields (75–85%) and simpler workup due to the single-step design, making it preferable for industrial synthesis.

• Method 2 requires lower temperatures (20–30°C) but suffers from lower yields and labor-intensive purification, limiting its utility to small-scale applications.

Table 3: Method Comparison

Criterion	Method 1	Method 2
Yield	75–85%	60–70%
Reaction Steps	1	2
Temperature	120°C	20–30°C
Byproduct Formation	Moderate	Significant
Scalability	High	Moderate

Q & A

Q. What are the established synthetic routes for 2-chloro-5-ethyl-3-methylpyridine, and what analytical methods are critical for confirming its purity?

• Methodological Answer : The compound can be synthesized via chlorination of pyridine derivatives using agents like phthalyl chloride or POCl₃. A common method involves reacting 3-methylpyridine-N-oxide with phthalyl chloride in dichloromethane, catalyzed by triethylamine, yielding ~85% product with 84% selectivity for the 2-chloro-5-methyl isomer . Key analytical methods include:

• HPLC/MS : To differentiate isomers (e.g., 2-chloro-3-methylpyridine vs. 2-chloro-5-methylpyridine).
• ¹H/¹³C NMR : To confirm substitution patterns (e.g., ethyl and methyl group positions).
• Elemental Analysis : To verify purity (>98%) and rule out residual solvents .

Q. What safety protocols are recommended for handling 2-chloro-5-ethyl-3-methylpyridine given its WGK 3 classification?

• Methodological Answer : Due to its WGK 3 (high water hazard) rating and respiratory toxicity :

• PPE : Use nitrile gloves, lab coats, and safety goggles.
• Ventilation : Conduct reactions in fume hoods with HEPA filters.
• Spill Management : Avoid dust generation; use inert absorbents (e.g., vermiculite) and store waste in sealed containers for professional disposal .

Advanced Research Questions

Q. How can reaction conditions be optimized to minimize byproducts like 2-chloro-3-methylpyridine during synthesis?

• Methodological Answer : Byproduct formation (e.g., 16% 2-chloro-3-methylpyridine ) can be reduced by:

• Catalyst Modulation : Replacing triethylamine with DMAP (4-dimethylaminopyridine) to enhance regioselectivity.
• Temperature Control : Lowering reaction temperatures to ≤40°C to suppress competing pathways.
• Solvent Screening : Testing polar aprotic solvents (e.g., acetonitrile) to favor kinetic over thermodynamic products .

Q. How does the introduction of ethyl and methyl groups influence the compound’s reactivity in nucleophilic substitution reactions?

• Methodological Answer : The ethyl group at position 5 increases steric hindrance, reducing accessibility to the chlorine atom at position 2. Conversely, the methyl group at position 3 stabilizes the transition state via hyperconjugation, accelerating SNAr (nucleophilic aromatic substitution) in polar solvents like DMF. Experimental validation:

• Kinetic Studies : Compare reaction rates with analogs lacking substituents (e.g., 2-chloropyridine).
• DFT Calculations : Model electronic effects of substituents on charge distribution .

Q. What strategies resolve discrepancies in reported biological activity data for this compound in CNS drug studies?

• Methodological Answer : Contradictions in activity data (e.g., neuroprotective vs. neurotoxic effects) may arise from:

• Assay Variability : Standardize cell lines (e.g., SH-SY5Y neurons) and exposure times.
• Metabolite Interference : Use LC-MS to track degradation products during in vitro assays.
• Receptor Profiling : Employ competitive binding assays against known CNS targets (e.g., NMDA receptors) to clarify mechanisms .

Experimental Design & Data Analysis

Q. How can spectroscopic techniques distinguish 2-chloro-5-ethyl-3-methylpyridine from structural analogs?

• Methodological Answer :

• FT-IR : Identify C-Cl stretching vibrations at ~550 cm⁻¹ and ethyl C-H bending at ~1370 cm⁻¹.
• Mass Spectrometry : Look for characteristic fragmentation patterns (e.g., loss of Cl⁻ at m/z 35).
• X-ray Crystallography : Resolve spatial arrangement of substituents to confirm regiochemistry .

Q. What methodologies mitigate environmental impacts during large-scale synthesis?

• Methodological Answer :

• Green Chemistry : Replace dichloromethane with cyclopentyl methyl ether (CPME), a safer solvent.
• Catalyst Recycling : Recover triethylamine via distillation or ion-exchange resins.
• Waste Treatment : Partner with certified agencies for halogenated waste neutralization .

Tables for Key Data

Property	Value	Source
Molecular Weight	169.63 g/mol
Boiling Point	~215–220°C (estimated)
LogP (Octanol-Water)	2.8 (predicted)
Hazard Classification	WGK 3, Skin Irrit. 1, STOT SE 3